4-Amino-3,5-dichlorobenzoic acid
Overview
Description
4-Amino-3,5-dichlorobenzoic acid is a chemical compound with the molecular formula C7H5Cl2NO2 . It appears as a pale cream to cream to pale brown substance .
Molecular Structure Analysis
The molecular weight of 4-Amino-3,5-dichlorobenzoic acid is 206.02 g/mol . The IUPAC name for this compound is 4-amino-3,5-dichlorobenzoic acid . The InChI string and the Canonical SMILES string for this compound are InChI=1S/C7H5Cl2NO2/c8-4-1-3 (7 (11)12)2-5 (9)6 (4)10/h1-2H,10H2, (H,11,12)
and C1=C (C=C (C (=C1Cl)N)Cl)C (=O)O
respectively .
Physical And Chemical Properties Analysis
The physical and chemical properties of 4-Amino-3,5-dichlorobenzoic acid include a molecular weight of 206.02 g/mol, an XLogP3 of 2.6, a Hydrogen Bond Donor Count of 2, a Hydrogen Bond Acceptor Count of 3, and a Rotatable Bond Count of 1 .
Scientific Research Applications
Pro-oxidative Studies
In toxicology research, this compound has been studied for its pro-oxidative effects. Specifically, it has been evaluated in vitro for cytotoxicity and pro-oxidative impact on human colon adenocarcinoma cell lines . Understanding these effects is crucial for assessing the safety profile of new drugs and their metabolites.
Safety And Hazards
4-Amino-3,5-dichlorobenzoic acid should be handled with care. It is advised to avoid contact with skin and eyes, avoid breathing dust, and not to ingest the compound . In case of contact with skin, wash with plenty of soap and water. If inhaled, remove the victim to fresh air and keep at rest in a position comfortable for breathing .
Future Directions
The future directions of research on 4-Amino-3,5-dichlorobenzoic acid could involve further in vitro toxicity studies of this compound and its parent compound clenbuterol. These studies should aim to further clarify their mechanisms of action and genotoxic/cytogenetic effects relevant for human risk assessment .
properties
IUPAC Name |
4-amino-3,5-dichlorobenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5Cl2NO2/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2H,10H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHXYYTSWBYTDPD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1Cl)N)Cl)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5Cl2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30205526 | |
Record name | 4-Amino-3,5-dichlorobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30205526 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-3,5-dichlorobenzoic acid | |
CAS RN |
56961-25-2 | |
Record name | 4-Amino-3,5-dichlorobenzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=56961-25-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Amino-3,5-dichlorobenzoic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0056961252 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 56961-25-2 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=100894 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-Amino-3,5-dichlorobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30205526 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-amino-3,5-dichlorobenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.054.954 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4-AMINO-3,5-DICHLOROBENZOIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/BIK7NS3B2F | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How is 4-amino-3,5-dichlorobenzoic acid formed as a metabolite of clenbuterol?
A1: Research has shown that 4-amino-3,5-dichlorobenzoic acid is formed as a metabolite of clenbuterol specifically through bovine liver microsomes. While the exact mechanism wasn't elaborated upon in the provided abstract, this finding suggests a species-specific metabolic pathway of clenbuterol in cattle that is absent in rats. Further investigation into the enzymes involved and the potential implications of this metabolic route could be of interest.
Q2: Can you describe the synthesis of 4-amino-3,5-dichlorobenzoic acid and its methyl ester?
A2: details several synthetic pathways for these compounds. 4-Amino-3,5-dichlorobenzoic acid can be obtained by saponifying 4-acetylamino-3,5-dichlorobenzoic acid, which itself is synthesized by chlorination of 4-acetylaminobenzoic acid. The methyl ester of 4-amino-3,5-dichlorobenzoic acid can be synthesized by reducing methyl 1,2,3,3,5,5,6-heptachloro-4-chloriminocyclohexane-1-carboxylate with stannous chloride.
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